Cas no 1466825-52-4 (Ethyl 3-amino-2-(methylamino)isonicotinate)

• Product Name: Ethyl 3-amino-2-(methylamino)isonicotinate
• CAS No: 1466825-52-4
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 5737314
• PubChem ID: 65697684
• Update Time: 2025-05-19

Ethyl 3-amino-2-(methylamino)isonicotinate Chemical and Physical Properties

Names and Identifiers

• 1466825-52-4
• Ethyl3-amino-2-(methylamino)isonicotinate
• EN300-5077995
• ethyl 3-amino-2-(methylamino)pyridine-4-carboxylate
• Ethyl 3-amino-2-(methylamino)isonicotinate
• AKOS015037311
• 3-Amino-2-methylamino-isonicotinic acid ethyl ester
• 4-Pyridinecarboxylic acid, 3-amino-2-(methylamino)-, ethyl ester

• Inchi： 1S/C9H13N3O2/c1-3-14-9(13)6-4-5-12-8(11-2)7(6)10/h4-5H,3,10H2,1-2H3,(H,11,12)
• InChI Key： IBSIATHAKHVOBG-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CN=C(C=1N)NC)=O

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 77.2Ų

Experimental Properties

• Density: 1.229±0.06 g/cm3(Predicted)
• Boiling Point: 363.3±42.0 °C(Predicted)
• pka: 5.92±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Ethyl 3-amino-2-(methylamino)isonicotinate

Ethyl 3-amino-2-(methylamino)isonicotinate (CAS No. 1466825-52-4): A Comprehensive Overview

Ethyl 3-amino-2-(methylamino)isonicotinate, identified by its CAS number 1466825-52-4, is a compound of significant interest in the field of chemical and biomedical research. This compound belongs to the class of isonicotinate derivatives, which have garnered considerable attention due to their diverse pharmacological properties and potential applications in drug development.

The molecular structure of Ethyl 3-amino-2-(methylamino)isonicotinate features a central isonicotinic acid backbone, which is modified by the presence of amino and methylamino substituents. This structural configuration imparts unique chemical and biological characteristics, making it a valuable scaffold for further derivatization and exploration of its pharmacological effects.

In recent years, there has been a growing interest in exploring the therapeutic potential of isonicotinate derivatives. These compounds have shown promise in various preclinical studies, particularly in the context of antimicrobial and anti-inflammatory applications. The presence of both amino and methylamino groups in Ethyl 3-amino-2-(methylamino)isonicotinate suggests that it may exhibit multiple modes of action, enhancing its versatility as a lead compound for drug discovery.

One of the most compelling aspects of Ethyl 3-amino-2-(methylamino)isonicotinate is its potential role in modulating immune responses. Isonicotinate derivatives have been studied for their ability to interact with various cellular receptors and enzymes, leading to modulation of inflammatory pathways. This has opened up avenues for the development of novel therapeutics targeting chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Recent advancements in computational chemistry have enabled more efficient screening and design of bioactive molecules like Ethyl 3-amino-2-(methylamino)isonicotinate. High-throughput virtual screening (HTVS) and molecular docking simulations have been employed to identify potential binding interactions with target proteins. These computational approaches have significantly accelerated the drug discovery process, allowing researchers to prioritize compounds with high binding affinity and selectivity.

The synthesis of Ethyl 3-amino-2-(methylamino)isonicotinate presents an interesting challenge due to the complexity of its molecular framework. However, modern synthetic methodologies have made it possible to construct this compound with high purity and yield. Techniques such as multi-step organic synthesis, coupled with advanced purification methods like column chromatography, have been instrumental in achieving these results.

In vitro studies have begun to unravel the mechanistic aspects of Ethyl 3-amino-2-(methylamino)isonicotinate. Initial findings suggest that this compound may exert its effects by inhibiting specific enzymes involved in inflammation and cell signaling. For instance, it has been hypothesized that it could interfere with the activity of cyclooxygenase (COX) enzymes, thereby reducing prostaglandin synthesis—a key mediator of inflammation.

The potential therapeutic applications of Ethyl 3-amino-2-(methylamino)isonicotinate extend beyond anti-inflammatory effects. Preliminary data indicate that this compound may also possess antimicrobial properties, making it a candidate for developing novel antibiotics or antiviral agents. The structural features that contribute to its biological activity are being meticulously analyzed to optimize its pharmacokinetic profile.

As research continues to progress, the understanding of how compounds like Ethyl 3-amino-2-(methylamino)isonicotinate interact with biological systems will deepen. This knowledge will be crucial for designing next-generation therapeutics that are more effective and have fewer side effects. The integration of experimental data with computational modeling will play a pivotal role in this endeavor.

The regulatory landscape for new drug development also influences how compounds such as Ethyl 3-amino-2-(methylamino)isonicotinate are evaluated and brought to market. Compliance with Good Manufacturing Practices (GMP) ensures that these compounds are produced consistently and meet stringent quality standards. Additionally, rigorous preclinical and clinical trials are essential to demonstrate safety and efficacy before they can be approved for therapeutic use.

In conclusion, Ethyl 3-amino-2-(methylamino)isonicotinate represents a promising compound with diverse potential applications in medicine. Its unique chemical structure and demonstrated biological activity make it an attractive candidate for further research and development. As our understanding of its mechanisms continues to evolve, so too will its potential contributions to addressing various health challenges.